N-(2-(3-((4-Chlorobenzyl)sulfanyl)-6-methyl-1,2,4-triazin-5-yl)vinyl)-4-fluoroaniline

• IUPAC Name: N-[(E)-2-[3-[(4-chlorophenyl)methylsulfanyl]-6-methyl-1,2,4-triazin-5-yl]ethenyl]-4-fluoroaniline
• InChI: InChI=1S/C19H16ClFN4S/c1-13-18(10-11-22-17-8-6-16(21)7-9-17)23-19(25-24-13)26-12-14-2-4-15(20)5-3-14/h2-11,22H,12H2,1H3/b11-10+
• InChI Key: OVFAGJGAHGPJMA-ZHACJKMWSA-N
• Canonical SMILES: CC1=C(N=C(N=N1)SCC2=CC=C(C=C2)Cl)C=CNC3=CC=C(C=C3)F
• Isomeric SMILES: CC1=C(N=C(N=N1)SCC2=CC=C(C=C2)Cl)/C=C/NC3=CC=C(C=C3)F
• Molecular Formula: C19H16ClFN4S
• Molecular Weight: 386.9 g/mol

Description

N-(2-(3-((4-Chlorobenzyl)sulfanyl)-6-methyl-1,2,4-triazin-5-yl)vinyl)-4-fluoroaniline is a useful research compound. Its molecular formula is C19H16ClFN4S and its molecular weight is 386.87. The purity is usually 95%.
BenchChem offers high-quality N-(2-(3-((4-Chlorobenzyl)sulfanyl)-6-methyl-1,2,4-triazin-5-yl)vinyl)-4-fluoroaniline suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2-(3-((4-Chlorobenzyl)sulfanyl)-6-methyl-1,2,4-triazin-5-yl)vinyl)-4-fluoroaniline including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Anticancer Activity

The compound's derivatives, such as S-glycosyl and S-alkyl derivatives of 1,2,4-triazinones, have been synthesized and shown to exhibit significant anticancer activities. These derivatives have been evaluated in vitro against different cancer cell lines, demonstrating active cytotoxic agents against various forms of cancer (Saad & Moustafa, 2011).

Antibacterial and Antifungal Activities

Another study focused on triazine derivatives containing sulfa drug moieties, which were synthesized and screened for antibacterial, antifungal, antioxidant, and anticancer activity. Among these, a specific derivative showcased potent antibacterial properties, while also displaying promising cytotoxicity against cancer cell lines, highlighting its potential for further investigation in cancer research (Aly et al., 2015).

Structural Analysis and Pharmacophore Identification

The structural analysis of certain 1,2,4-triazine derivatives has contributed to understanding the molecule's conformation and potential as a pharmacophore. Studies like these help in identifying key structural features responsible for biological activity, laying the groundwork for the development of new therapeutic agents (Fun et al., 2011).

Antimicrobial Studies

Fluorine-containing thiadiazolotriazinones have been synthesized and assessed for their antibacterial activities. The introduction of fluorine, a known pharmacophore, into the triazine scaffold enhances the compound's antimicrobial properties, indicating its potential use in developing new antibacterial agents (Holla et al., 2003).